Cas no 20000-80-0 (2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 20000-80-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD00141692
• CID: 856658
• PubChem ID: 259665
• Update Time: 2025-10-29

2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-1-(2-HYDROXYETHYL)PYRAZOLE
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethanol
• 1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazole
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-ethanol
• 2-(3,5-dimethylpyrazol-1-yl)ethanol
• 1-(2'-hydroxyethyl)-3,5-dimethylpyrazole
• 1-[(3,5-dimethyl-pyrazol-1-yl)-ethanol]
• 1H-Pyrazole-1-ethanol,3,5-dimethyl
• 2-(2,3-DIFLUOROPHENYL)-5-(METHOXYCARBONYL)-1-METHYL-3-PYRROLIDINECARBOXYLIC ACID
• 2-(2-hydroxyethyl)-3,5-dimethylpyrazole
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-e
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol
• N-(2-hydroxyethyl)-3,5-dimethylpyrazole
• 1H-Pyrazole-1-ethanol, 3,5-dimethyl-
• ZGJJEKYPEQXOBM-UHFFFAOYSA-N
• 1-(2-Hydroxyethyl)-3,5-dimethylpyrazole
• NSC89811
• dimethylpyrazolylethanol
• 3,5-Dimethylpyrazole-1-ethanol
• F2120-0003
• MFCD00141692
• SCHEMBL621968
• NSC-89811
• J-505747
• N12062
• AR-360/40436696
• 8F-932
• EN300-45166
• DTXSID50293480
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-ethanol, AldrichCPR
• CS-0094296
• Pyrazole-1-ethanol, 3,5-dimethyl-
• 20000-80-0
• Z64780602
• AKOS000112619
• 1-(b-Hydroxyethyl)-3,5-dimethylpyrazole

• MDL： MFCD00141692
• Inchi： 1S/C7H12N2O/c1-6-5-7(2)9(8-6)3-4-10/h5,10H,3-4H2,1-2H3
• InChI Key： ZGJJEKYPEQXOBM-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38

Experimental Properties

• Melting Point: 61-64°C
• PSA: 38.05000
• LogP: 0.49220

2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 20000-80-0)

2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol, with the CAS number 20000-80-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol is C₇H₁₂N₂O, and its molecular weight is approximately 136.18 g/mol. The compound features a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, and an ethanol group attached to the 1-position of the pyrazole ring. This unique structure confers several interesting properties that make it a valuable compound for both academic research and industrial applications.

In the realm of pharmaceutical research, 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol has shown promise as a lead compound for the development of new drugs. Recent studies have highlighted its potential as an anti-inflammatory agent, owing to its ability to inhibit key enzymes involved in the inflammatory response. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins, key mediators of inflammation.

Beyond its anti-inflammatory properties, 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis in cancer cells.

In materials science, 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol has found applications as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals makes it useful in the synthesis of metallopolymers and other functional materials. These complexes have been explored for their catalytic properties in various organic transformations, such as hydrogenation and oxidation reactions. A notable example is the use of 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol-based palladium catalysts in cross-coupling reactions, which are essential in the synthesis of complex organic molecules.

The synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol can be achieved through several routes, but one common method involves the reaction of 3,5-dimethylpyrazole with ethylene oxide under controlled conditions. This process yields high purity product with good yields. The synthetic versatility of this compound allows for easy modification through functional group manipulation, making it a valuable starting material for further derivatization.

Safety and handling considerations are important when working with 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-ol. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation.

In conclusion, 2-(3,5-dimethyl-1H-pyrazol-1-y)ethan-l-oI (CAS No. 20000-SO-O) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and chemical reactivity, this compound is poised to play a significant role in advancing various scientific fields.